Cas no 101079-66-7 (4,5-dibromothiophene-3-carboxylic acid)

• Product Name: 4,5-dibromothiophene-3-carboxylic acid
• CAS No: 101079-66-7
• MF: C₅H₂Br₂O₂S
• MW: 285.941178798676
• CID: 1080456
• PubChem ID: 647650
• Update Time: 2025-04-20

4,5-dibromothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromothiophene-3-carboxylic acid
• 4,5-dibromo-thiophene-3-carboxylic acid
• 4,5-Dibrom-thiophen-3-carbonsaeure
• HMS3322A21
• AI-472/32218027
• MLS000027034
• STK373640
• 3-Thiophenecarboxylic acid, 4,5-dibromo-
• 101079-66-7
• SCHEMBL4584288
• EN300-1590156
• BEA07966
• A897244
• DB-252915
• AKOS000507466
• HMS2172J06
• CS-0235613
• CHEMBL1587370
• 4,5-dibromothiophene-3-carboxylicacid
• Z1696866980
• SMR000008990
• HMS1677C07
• 4,5-dibromo-3-thiophenecarboxylic acid

• Inchi： 1S/C5H2Br2O2S/c6-3-2(5(8)9)1-10-4(3)7/h1H,(H,8,9)
• InChI Key： ARYZJCDPKDFHPT-UHFFFAOYSA-N
• SMILES： BrC1=C(SC=C1C(=O)O)Br

Computed Properties

• Exact Mass: 283.81400
• Monoisotopic Mass: 283.81423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 2.97130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids